Cas no 62956-38-1 (2-chloro-3-methylnaphthalene)

• Product Name: 2-chloro-3-methylnaphthalene
• CAS No: 62956-38-1
• MF: C₁₁H₉Cl
• MW: 176.642162084579
• CID: 428317
• PubChem ID: 19990353
• Update Time: 2025-10-29

2-chloro-3-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-3-methyl-
• 2-chloro-3-methylnaphthalene
• FT-0713139
• 3-chloro-2-methylnaphthalene
• 62956-38-1
• AKOS024437808
• DTXSID00601718
• SCHEMBL1755224
• 2-chloro-3-methyl-naphthalene
• EN300-1083117

• Inchi： 1S/C11H9Cl/c1-8-6-9-4-2-3-5-10(9)7-11(8)12/h2-7H,1H3
• InChI Key： YZMYXWNTNLVDIY-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C=C1C

Computed Properties

• Exact Mass: 176.03937
• Monoisotopic Mass: 176.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 2-chloro-3-methylnaphthalene

Naphthalene, 2-chloro-3-methyl-: A Comprehensive Overview

Naphthalene, 2-chloro-3-methyl-, also known by its CAS Number 62956-38-1, is a chlorinated derivative of naphthalene with specific substituents at positions 2 and 3. This compound has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries, including pharmaceuticals, materials science, and analytical chemistry.

The structure of Naphthalene, 2-chloro-3-methyl-, features a naphthalene core (a fused bicyclic aromatic hydrocarbon) with a chlorine atom at position 2 and a methyl group at position 3. This arrangement creates a molecule that is both electron-rich and structurally rigid, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of chlorinated naphthalenes in drug discovery. For instance, researchers have explored the potential of Naphthalene, 2-chloro-3-methyl-, as a lead compound in the development of anticancer agents. Its ability to undergo various reactions, such as nucleophilic substitution and coupling reactions, has made it a valuable tool in medicinal chemistry.

Another area of interest is the use of Naphthalene, 2-chloro-3-methyl-, in polymer synthesis. The compound's electron-rich nature enables it to participate in aromatic coupling reactions, leading to the formation of novel polymers with unique electronic and optical properties. These materials have potential applications in optoelectronics and advanced materials.

Furthermore, Naphthalene, 2-chloro-3-methyl-, has been investigated for its role in analytical chemistry. Its distinct spectral properties make it a useful marker in fluorescence detection and trace analysis. Recent advancements in luminescent materials have demonstrated the compound's utility in biosensing and chemical imaging.

Recent research has also focused on the toxicological profile of Naphthalene, 2-chloro-3-methyl-. Studies have examined its potential effects on cellular systems and ecosystems, providing valuable insights into its biodegradation and bioaccumulation. These findings are crucial for ensuring the safe handling and application of the compound in various industries.

In summary, Naphthalene, 2-chloro-3-methyl-, with CAS Number 62956-38-1, is a versatile and valuable compound in the field of organic chemistry. Its unique structure and reactivity make it a key player in drug discovery, polymer synthesis, and analytical applications. As research continues to uncover new properties and applications, the significance of this compound in the biomedical and materials sciences will undoubtedly grow.